![molecular formula C12H10BrNO2 B2518823 4-Bromo-1-(2-methoxyphenyl)pyridin-2(1H)-one CAS No. 1822826-89-0](/img/structure/B2518823.png)
4-Bromo-1-(2-methoxyphenyl)pyridin-2(1H)-one
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Description
4-Bromo-1-(2-methoxyphenyl)pyridin-2(1H)-one, or 4-BMPP, is an organic compound belonging to the pyridine family. It is used as a building block in the synthesis of various pharmaceuticals, agrochemicals, and other specialty chemicals. 4-BMPP has a wide range of applications in scientific research, including biochemical and physiological studies, drug development, and lab experiments.
Scientific Research Applications
- Pinacol Boronic Esters : 4-Bromo-1-(2-methoxyphenyl)pyridin-2(1H)-one serves as a valuable building block in organic synthesis. Unlike the well-established protocols for functionalizing alkyl boronic esters, protodeboronation of this compound is not as well-developed . Researchers have reported catalytic protodeboronation of alkyl boronic esters using a radical approach, which expands the scope of available transformations . This method allows for the formal anti-Markovnikov hydromethylation of alkenes, a transformation previously unknown. The sequence has been applied to methoxy-protected ( )-D8-THC and cholesterol, demonstrating its versatility .
- d-®-Coniceine and Indolizidine 209B : 4-Bromo-1-(2-methoxyphenyl)pyridin-2(1H)-one has been employed in the formal total synthesis of d-®-coniceine and indolizidine 209B. These natural products play important roles in various biological processes, and their synthesis often relies on innovative strategies involving organoboron compounds .
- Radical Reductions : The compound’s radical properties make it suitable for photoredox catalysis. For instance, radicals can be reduced by photoredox catalysts, regenerating the initial oxidation state of the catalyst. This property has implications in various synthetic transformations .
- Novel Heterocycles : Researchers have used 4-bromo-1-(2-methoxyphenyl)pyridin-2(1H)-one as a precursor to synthesize novel heterocyclic compounds. By coupling it with other reagents, they have generated diverse heterocyclic structures with potential biological activities .
Organic Synthesis and Building Blocks
Total Synthesis of Natural Products
Photoredox Catalysis
Heterocyclic Chemistry
properties
IUPAC Name |
4-bromo-1-(2-methoxyphenyl)pyridin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10BrNO2/c1-16-11-5-3-2-4-10(11)14-7-6-9(13)8-12(14)15/h2-8H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IODORAYMJFWNDY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2C=CC(=CC2=O)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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